methyl N-[(1S)-1-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}-2-methylpropyl]carbamate

• IUPAC Name: methyl N-[(2S)-1-[(5-fluorosulfonyl-1,3-thiazol-2-yl)amino]-3-methyl-1-oxobutan-2-yl]carbamate
• InChI: InChI=1S/C10H14FN3O5S2/c1-5(2)7(13-10(16)19-3)8(15)14-9-12-4-6(20-9)21(11,17)18/h4-5,7H,1-3H3,(H,13,16)(H,12,14,15)/t7-/m0/s1
• InChI Key: HZJZTZHBNFMWCE-ZETCQYMHSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1=NC=C(S1)S(=O)(=O)F)NC(=O)OC
• Isomeric SMILES: CC(C)[C@@H](C(=O)NC1=NC=C(S1)S(=O)(=O)F)NC(=O)OC
• Molecular Formula: C10H14FN3O5S2
• Molecular Weight: 339.4 g/mol

Description

The compound contains several functional groups including a carbamate group (O=C=O-NH2), a thiazole ring (a five-membered ring containing nitrogen and sulfur), and a fluorosulfonyl group (SO2F). These groups could confer interesting chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon framework. The stereochemistry at the chiral center would also play a crucial role in its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be largely determined by its functional groups. For example, the carbamate group could undergo hydrolysis, and the thiazole ring might participate in electrophilic substitution reactions. The fluorosulfonyl group could potentially act as a leaving group in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of polar groups like carbamate and fluorosulfonyl could increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and the other reactants present.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. The specific risks would depend on its reactivity and toxicity, which are not provided in the information I found.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. For example, modifications of the functional groups could yield derivatives with different properties and potential uses.